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Compound of Interest

Compound Name: UCK?2 Inhibitor-3
Cat. No.: B12390530
Get Quote
\ J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling UCK2 Inhibitor-3. Adherence to these procedures is
essential for personal safety and to ensure the integrity of the compound. UCK2 Inhibitor-3 is
a non-competitive inhibitor of uridine-cytidine kinase 2 (UCK2) and also shows inhibitory activity
against DNA polymerase eta and kappa.[1][2] While a specific Safety Data Sheet (SDS) for
UCK2 Inhibitor-3 is not readily available, the following guidelines are based on best practices
for handling potent small molecule kinase inhibitors.[3][4][5]

Physicochemical and Hazard Information

Proper storage and handling are critical to maintain the stability and activity of UCK2 Inhibitor-
3.
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Property

Value

Molecular Formula

C19H13BrFNsO2S

CAS Number 2376687-49-7
Molecular Weight 502.31 g/mol
Storage Store at -20°C.

Hazard Profile

Potent kinase inhibitor. Handle with caution as

with all chemicals of unknown toxicity.

Personal Protective Equipment (PPE) and
Engineering Controls

The use of appropriate PPE is the primary defense against chemical exposure. The following

PPE is mandatory for all stages of handling UCK2 Inhibitor-3.

PPE Category

Item

Specifications

Hand Protection

Nitrile Gloves

Double-gloving is
recommended. Change gloves

immediately if contaminated.

Eye Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times in the

laboratory.

Body Protection

Laboratory Coat

Fully buttoned to protect
against contamination of

personal clothing.

Respiratory Protection

Chemical Fume Hood

All handling of solid UCK2
Inhibitor-3 and preparation of
solutions must be performed in
a certified chemical fume hood

to prevent inhalation.

Operational and Disposal Plans
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A systematic approach to handling and disposal is essential to minimize exposure and maintain
compound integrity.

Experimental Protocols
1. Receiving and Storage:
e Upon receipt, inspect the container for any signs of damage or leakage.
e Itis recommended to store UCK2 Inhibitor-3 at -20°C.
2. Preparation of Stock Solutions:
o Objective: To accurately prepare a stock solution for experimental use.
o Materials:
o UCK2 Inhibitor-3 powder
o Anhydrous Dimethyl sulfoxide (DMSO) or other appropriate solvent
o Sterile, chemical-resistant vials
o Calibrated pipettes and sterile, filtered tips

e Procedure:

[¢]

Ensure all work is conducted within a certified chemical fume hood.

o Don all required PPE as specified in the table above.

o Allow the vial of UCK2 Inhibitor-3 powder to equilibrate to room temperature before
opening to prevent condensation.

o Carefully weigh the desired amount of the compound. Handle the solid form gently to
avoid generating dust.

o Slowly add the desired solvent to the vial containing the solid UCK2 Inhibitor-3.
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o Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

o It is advisable to aliquot the stock solution into smaller, single-use volumes to prevent
repeated freeze-thaw cycles.

o Clearly label all vials with the compound name, concentration, solvent, date of preparation,
and appropriate hazard warnings.

o Store stock solutions at -20°C or as recommended to maintain stability.
3. Spill Management:
o Evacuate: Clear the area of all personnel.
» Ventilate: Ensure the area is well-ventilated.

» Contain: For a solid spill, gently cover it with a damp paper towel to avoid raising dust. For a
liquid spill, absorb it with an inert material such as vermiculite or sand.

o Clean: Use appropriate cleaning agents and decontaminate the area.

» Dispose: Collect all contaminated materials in a sealed, labeled hazardous waste container.

Disposal Plan

All waste materials contaminated with UCK2 Inhibitor-3 must be treated as hazardous
chemical waste.

e Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other
disposable materials that have come into contact with the compound. Place these items in a
designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all solutions containing UCK2 Inhibitor-3 in a clearly labeled, sealed
hazardous waste container.

Workflow and Signaling Pathway Diagrams
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Caption: Workflow for safe handling of UCK2 Inhibitor-3.
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Caption: Inhibition of the pyrimidine salvage pathway by UCK2 Inhibitor-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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